Cas no 121911-25-9 (2-Furancarboxylic acid,3-fluorotetrahydro-5-methyl-, [2R-(2a,3b,5a)]- (9CI))

• Product Name: 2-Furancarboxylic acid,3-fluorotetrahydro-5-methyl-, [2R-(2a,3b,5a)]- (9CI)
• CAS No: 121911-25-9
• MF: C₆H₉FO₃
• MW: 148.132265806198
• CID: 133455
• Update Time: 2022-09-23

2-Furancarboxylic acid,3-fluorotetrahydro-5-methyl-, [2R-(2a,3b,5a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,3-fluorotetrahydro-5-methyl-, [2R-(2a,3b,5a)]- (9CI)
• 2-Furancarboxylicacid,3-fluorotetrahydro-5-methyl-,[2R-(2alpha,3beta,5alpha)]-(9CI)

• Inchi： 1S/C6H9FO3/c1-3-2-4(7)5(10-3)6(8)9/h3-5H,2H2,1H3,(H,8,9)/t3-,4-,5-/m0/s1
• InChI Key： PRXNCSUWXYYRBY-YUPRTTJUSA-N
• SMILES： O1[C@@H](C)C[C@H](F)[C@H]1C(O)=O

Computed Properties

• Exact Mass: 148.054
• Monoisotopic Mass: 148.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2